Cas no 68320-91-2 (Ethanol, 2-[(1-naphthalenylmethyl)thio]-)

Ethanol, 2-[(1-naphthalenylmethyl)thio]- structure
68320-91-2 structure
Product Name:Ethanol, 2-[(1-naphthalenylmethyl)thio]-
CAS No:68320-91-2
MF:C13H14OS
MW:218.314662456512
CID:393396
PubChem ID:15564349
Update Time:2025-04-19

Ethanol, 2-[(1-naphthalenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[(1-naphthalenylmethyl)thio]-
    • 2-(naphthalen-1-ylmethylsulfanyl)ethanol
    • DTXSID50574327
    • HBMUFFKXGNBHTQ-UHFFFAOYSA-N
    • AKOS009166226
    • 2-{[(Naphthalen-1-yl)methyl]sulfanyl}ethan-1-ol
    • 2-[(naphthalen-1-ylmethyl)sulfanyl]ethanol
    • 68320-91-2
    • Inchi: 1S/C13H14OS/c14-8-9-15-10-12-6-3-5-11-4-1-2-7-13(11)12/h1-7,14H,8-10H2
    • InChI Key: HBMUFFKXGNBHTQ-UHFFFAOYSA-N
    • SMILES: S(CCO)CC1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 218.07700
  • Monoisotopic Mass: 218.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 45.53000
  • LogP: 3.06530

Ethanol, 2-[(1-naphthalenylmethyl)thio]- Related Literature

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